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Compound of Interest

1-Bromo-4-(propane-2-
Compound Name:
sulfonyl)benzene

cat. No.: B1286707

For immediate release: This document provides crucial safety and logistical information for the
proper disposal of 1-Bromo-4-(propane-2-sulfonyl)benzene (CAS No. 70399-02-9), designed
for researchers, scientists, and professionals in drug development. Adherence to these
procedures is vital for ensuring laboratory safety and environmental compliance.

Core Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to consult the specific Safety Data
Sheet (SDS) for 1-Bromo-4-(propane-2-sulfonyl)benzene. Personnel must be equipped with
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat. All handling of this compound and its associated waste must occur
within a certified chemical fume hood to mitigate the risk of inhalation.

Quantitative Data Summary

The following table summarizes the available quantitative data for 1-Bromo-4-(propane-2-
sulfonyl)benzene. These properties are essential for understanding the chemical's
characteristics and ensuring safe handling.
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Property Value Source
Molecular Formula C9H11BrO2s PubChem[1]
Molecular Weight 263.15 g/mol PubChem[1]
Exact Mass 261.96631 Da PubChem[1]
XLogP3 2.8 Echemi[2]
Polar Surface Area (PSA) 425 Az Echemi[2]
Hydrogen Bond Acceptor )
Count 2 Echemi[2]
Rotatable Bond Count 2 Echemi[2]

Note: The properties listed above are primarily computed values.

Experimental Protocol: Waste Disposal Procedure

The proper disposal of 1-Bromo-4-(propane-2-sulfonyl)benzene is a critical step in laboratory
safety. The following protocol outlines the necessary steps for its collection and disposal as
hazardous waste.

1. Waste Segregation and Collection:

» Designated Waste Container: All waste containing 1-Bromo-4-(propane-2-
sulfonyl)benzene must be collected in a designated, clearly labeled, and chemically
compatible container.

o Labeling: The container must be prominently labeled with "Hazardous Waste," the full
chemical name "1-Bromo-4-(propane-2-sulfonyl)benzene,"” and the associated hazard
symbols (e.g., irritant, harmful).

e Avoid Mixing: This waste stream must not be mixed with non-halogenated organic solvents,
acids, bases, or other incompatible waste categories to prevent chemical reactions and
ensure proper disposal pathways.

2. Spill Management:
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« In the event of a spill, evacuate non-essential personnel from the area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
vermiculite, or a commercial chemical absorbent.

o Carefully collect the absorbed material using non-sparking tools and place it into the
designated hazardous waste container.

o Decontaminate the spill area with a suitable solvent, followed by a thorough wash with soap
and water.

3. Container Management and Storage:
o Keep the hazardous waste container securely sealed when not in use.

o Store the container in a designated, well-ventilated, and cool satellite accumulation area,
away from heat and sources of ignition.

e Secondary containment should be used to prevent the spread of material in case of a leak.
4. Final Disposal:

e Once the waste container is nearing its capacity (do not overfill), arrange for its collection by
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.

o Ensure all institutional and regulatory paperwork is completed accurately.

e The ultimate disposal method will likely involve incineration at a licensed facility equipped to
handle halogenated organic compounds.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1-Bromo-4-
(propane-2-sulfonyl)benzene.
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Caption: Disposal workflow for 1-Bromo-4-(propane-2-sulfonyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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